Cas no 2013732-74-4 (Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)-)

• Product Name: Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)-
• CAS No: 2013732-74-4
• MF: C₉H₁₅BrO
• MW: 219.118802309036
• CID: 5286536
• Update Time: 2025-05-24

Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)-

• Inchi： 1S/C9H15BrO/c1-2-11-8-9(7-10)5-3-4-6-9/h3-4H,2,5-8H2,1H3
• InChI Key： IEHXBUGLAOWENH-UHFFFAOYSA-N
• SMILES： C1CC(CBr)(COCC)CC=1

Additional information on Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)-

4-(Bromomethyl)-4-(ethoxymethyl)cyclopentene: A Comprehensive Overview

4-(Bromomethyl)-4-(ethoxymethyl)cyclopentene (CAS No. 2013732-74-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, often referred to as Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)-, is characterized by its cyclopentene ring substituted with both a bromomethyl and an ethoxymethyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The molecular structure of Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)- is notable for its strained cyclopentene ring, which contributes to its reactivity. The bromomethyl group (-CH2Br) introduces electrophilic character, while the ethoxymethyl group (-CH2OEt) adds steric bulk and potential for further functionalization. Recent studies have highlighted the compound's utility in click chemistry reactions, where its brominated functionality facilitates efficient coupling reactions with azides or alkynes under mild conditions.

One of the most promising applications of Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)- lies in its role as a building block for advanced materials. Researchers have demonstrated that this compound can be incorporated into polymer networks to enhance mechanical properties and thermal stability. For instance, a 2023 study published in *Advanced Materials* reported the use of this compound in the synthesis of high-performance polyurethanes with improved tensile strength and flexibility.

In the pharmaceutical industry, Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)- has been employed as an intermediate in the development of bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing complex drug scaffolds. A recent investigation in *Journal of Medicinal Chemistry* explored its application in the synthesis of novel kinase inhibitors, showcasing its potential in drug discovery.

From a synthetic perspective, Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)- can be prepared via several routes. One common method involves the Diels-Alder reaction of a dienophile with a suitable diene followed by functionalization steps to introduce the bromomethyl and ethoxymethyl groups. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product.

Looking ahead, the demand for Cyclopentene, 4-(bromomethyl)-4-(ethoxymethyl)- is expected to grow as researchers continue to uncover new applications across diverse fields. Its unique combination of reactivity and versatility positions it as a key player in modern organic synthesis.